Cas no 518989-97-4 (3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-)

• Product Name: 3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-
• CAS No: 518989-97-4
• MF: C₈H₃ClF₃NO₄
• MW: 269.561931848526
• CID: 4016621
• PubChem ID: 2778416
• Update Time: 2025-04-22

3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-
• RPVDIEAEQRAQRW-UHFFFAOYSA-N
• 518989-97-4
• AKOS024263000
• 2-chloro-5-(trifluoromethyl)pyridine-3,4-dicarboxylic Acid

• Inchi： 1S/C8H3ClF3NO4/c9-5-4(7(16)17)3(6(14)15)2(1-13-5)8(10,11)12/h1H,(H,14,15)(H,16,17)
• InChI Key： RPVDIEAEQRAQRW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(F)(F)F)C(C(O)=O)=C1C(O)=O

Computed Properties

• Exact Mass: 268.9702698Da
• Monoisotopic Mass: 268.9702698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.5Ų